N-(3-Amino-2-methylphenyl)-2-(4-methoxyphenoxy)-acetamide
Overview
Description
N-(3-Amino-2-methylphenyl)-2-(4-methoxyphenoxy)-acetamide, also known as NAMPA, is a small molecule that has been used in various scientific research applications. NAMPA is a versatile compound that has been used in a range of laboratory experiments, including biochemical and physiological studies.
Scientific Research Applications
Catalytic Hydrogenation in Dye Production
N-(3-Amino-4-methoxyphenyl)acetamide is a crucial intermediate in the production of azo disperse dyes. A novel Pd/C catalyst was developed for its hydrogenation from N-(3-nitro-4-methoxyphenyl)acetamide, achieving a selectivity of 99.3% (Zhang Qun-feng, 2008).
Chemoselective Acetylation in Antimalarial Drug Synthesis
The compound is also an intermediate in synthesizing antimalarial drugs. Chemoselective monoacetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, a related compound, was optimized using various catalysts, demonstrating potential in pharmaceutical synthesis (Deepali B Magadum & G. Yadav, 2018).
Synthesis of Anticonvulsant Derivatives
Derivatives of similar compounds, such as 2-acetamido-N-benzyl-2-(methoxyamino)acetamides, have been investigated for their potential in anticonvulsant applications, with detailed analysis of their crystal structures and stereochemistry (A. Camerman et al., 2005).
Evaluation as β3-adrenergic Receptor Agonists
N-phenyl-(2-aminothiazol-4-yl)acetamides with phenoxypropanolamine moiety, structurally related to the query compound, were evaluated as β3-adrenergic receptor agonists. These compounds showed promise in treating obesity and type 2 diabetes (T. Maruyama et al., 2012).
Polymer Synthesis with Pharmacological Activity
The synthesis of polymeric derivatives of 4-methoxyphenylacetic acid, related to N-(3-Amino-2-methylphenyl)-2-(4-methoxyphenoxy)-acetamide, demonstrated the potential for creating macromolecules with pharmacological properties, highlighting the versatility of these compounds in polymer science (J. S. Román & A. Gallardo, 1992).
Investigation in Herbicide Metabolism
The metabolism of chloroacetamide herbicides and their metabolites in liver microsomes has been studied, providing insights into the environmental and health impacts of related acetamide compounds (S. Coleman et al., 2000).
properties
IUPAC Name |
N-(3-amino-2-methylphenyl)-2-(4-methoxyphenoxy)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O3/c1-11-14(17)4-3-5-15(11)18-16(19)10-21-13-8-6-12(20-2)7-9-13/h3-9H,10,17H2,1-2H3,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SHLYOKQLUWTGCU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1NC(=O)COC2=CC=C(C=C2)OC)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.